Cas no 941971-47-7 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• CAS No: 941971-47-7
• MF: C₂₀H₁₈N₂O₄S₂
• MW: 414.497922420502
• CID: 5502054
• Update Time: 2025-10-28

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide

• Inchi： 1S/C20H18N2O4S2/c1-13(23)19-18(15-6-4-3-5-7-15)22-20(27-19)21-17(24)12-14-8-10-16(11-9-14)28(2,25)26/h3-11H,12H2,1-2H3,(H,21,22,24)
• InChI Key： CVPJWRVXFAIPOU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(C)=O)S1)(=O)CC1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide

Introduction to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide (CAS No. 941971-47-7)

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines a thiazole core with acetyl and sulfonyl functional groups. This compound, identified by its CAS number 941971-47-7, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural features that make it a promising candidate for further investigation.

The molecular framework of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide incorporates several key structural motifs that are widely recognized for their pharmacological significance. The thiazole ring, a heterocyclic compound containing sulfur, nitrogen, and carbon atoms, is a common structural element in many bioactive molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development.

The acetyl group attached to the thiazole ring and the 4-methylsulfonylphenyl moiety appended to the acetamide portion contribute to the compound's overall complexity. These functional groups can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The presence of both an acetyl group and a sulfonyl group in close proximity may also facilitate specific interactions with proteins or enzymes, making this compound a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in thiazole derivatives due to their diverse range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide may contribute to its unique pharmacological profile, making it a subject of considerable interest for researchers exploring new therapeutic agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the acetyl group at the 5-position of the thiazole ring and the attachment of the 4-methylsulfonylphenyl group to the acetamide moiety are critical steps that must be carefully optimized. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, may be employed to achieve high yields and purity levels.

The pharmacological evaluation of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide has only begun to scratch the surface of its potential applications. Preclinical studies are essential to determine its efficacy against various disease models and to assess its safety profile. Initial experiments may focus on evaluating its interaction with target proteins or enzymes using computational modeling or biochemical assays. Further studies could involve in vitro screening against panels of cancer cell lines or inflammatory pathways to identify potential therapeutic benefits.

The structural features of this compound also make it an attractive candidate for medicinal chemists seeking to develop novel inhibitors or activators of specific biological processes. By modifying the acetyl and sulfonyl groups or introducing additional functional moieties, researchers can fine-tune the compound's properties to enhance its biological activity or improve its pharmacokinetic characteristics. Such modifications may lead to the discovery of new drugs with improved efficacy and reduced side effects.

The growing body of research on thiazole derivatives underscores their importance as pharmacophores in drug discovery. Compounds like N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide exemplify how structural complexity can be leveraged to develop molecules with unique biological activities. As our understanding of these compounds evolves, new therapeutic opportunities are likely to emerge, offering hope for treating a wide range of diseases.

In conclusion, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide (CAS No. 941971-47-7) is a promising compound with a complex molecular structure that holds significant potential for pharmaceutical applications. Its unique combination of functional groups and structural motifs makes it an intriguing candidate for further research into new therapeutic agents. As ongoing studies continue to explore its biological activities and pharmacological properties, this compound is poised to contribute valuable insights into drug discovery efforts across various therapeutic areas.